Cas no 1122-28-7 (4,5-Dicyanoimidazole)

4,5-Dicyanoimidazole Properties

Names and Identifiers

• 4,5-Dicyanoimidazole
• DCI
• Imidazole-4,5-dicarbonitrile
• HOTU
• 1H-Imidazole-4,5-dicarbonitrile
• DCl
• 4,5-Dicyanoimidazole (DCI)
• 4,5-Imidazoledicarbonitrile
• DCI (4,5-Dicyanoimidazole)
• XGDRLCRGKUCBQL-UHFFFAOYSA-N
• C5H2N4
• NSC113954
• PubChem7602
• Moa 7
• imidazole-4,5-dinitrile
• 4,5-Dicyano-1H-imidazole
• KSC177Q8R
• Jsp000937
• 1H-imidazol-4,5-dikohlenitrile
• CS-W001962
• AC-3058
• 4,5-DICYANOIMIDAZOLE in anhydrous acetonitril
• NSC-113954
• D2026
• STR00733
• UNII-AZ5X73C3CC
• Q-100973
• 4,5-Dicyanoimidazole, 95%
• HY-W001962
• AM83819
• AZ5X73C3CC
• 19485-44-0
• FT-0617175
• EINECS 214-344-6
• PS-3323
• F3308-1854
• NSC 113954
• AKOS002240570
• 4,5-Diccyanoimidazole
• 1H-imidazole, 1-(1H-imidazol-1-ylsulfonyl)-
• 1122-28-7
• SCHEMBL20204
• 4,5-Dicyanoimidazole, 99.0%
• BP-21384
• AMY23389
• A925593
• EN300-77565
• 0.25 M DCI Solution (4,5-Dicyanoimidazole in anhydrous Acetonitrile), NC-0105 emp Biotech GmbH (450 ml is 28-400 thread, 2.5 is GL45 thread)
• SB30709
• NS00023611
• MFCD00005194
• DTXSID00149943
• InChI=1/C5H2N4/c6-1-4-5(2-7)9-3-8-4/h3H,(H,8,9
• BBL027504
• STL001786
• 1H-Imidazole-4,5-dicarbonitrile; Imidazole-4,5-dicarbonitrile; 2H-Imidazole-4,5-dicarbonitrile; MOA 7; NSC 113954
• DB-000407
• DTXCID5072434
• ALBB-028108
• +Expand

• MDL： MFCD00005194
• InChIKey： XGDRLCRGKUCBQL-UHFFFAOYSA-N
• Inchi： 1S/C5H2N4/c6-1-4-5(2-7)9-3-8-4/h3H,(H,8,9)
• SMILES： N1([H])C([H])=NC(C#N)=C1C#N
• BRN： 118208

Computed Properties

• Exact Mass: 118.027946g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 118.027946g/mol
• Monoisotopic Mass: 118.027946g/mol
• Topological Polar Surface Area: 76.3Ų
• Heavy Atom Count: 9
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.15306
• PSA: 76.26000
• Refractive Index: 1.584
• Boiling Point: 569.3 °C at 760 mmHg
• Melting Point: 168-175 °C (lit.)
• Flash Point: 50 °F
• Solubility: Soluble in Acetonitrile: 1.8g/10ml, DMSO, Methanol.
• Color/Form: White to Yellow Solid
• Solubility: Not determined
• Density: 0.791 g/mL at 25 °C

4,5-Dicyanoimidazole Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S39-S36/37/39-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1648 3/PG 2
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 37/38-41
• Signal Word：Danger
• HazardClass：6.1

4,5-Dicyanoimidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%